Cas no 1040692-26-9 (N1-(2-Methoxyethyl)-N3-methyl-1,3-propanediamine)

• Product Name: N1-(2-Methoxyethyl)-N3-methyl-1,3-propanediamine
• CAS No: 1040692-26-9
• MF: C₇H₁₈N₂O
• MW: 146.230621814728
• CID: 1070332
• PubChem ID: 28307190
• Update Time: 2025-04-20

N1-(2-Methoxyethyl)-N3-methyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-Methoxyethyl)-N3-methyl-1,3-propanediamine
• CS-0301765
• 1040692-26-9
• SCHEMBL3316191
• N'-(2-methoxyethyl)-N-methylpropane-1,3-diamine
• {3-[(2-methoxyethyl)amino]propyl}(methyl)amine
• n1-(2-Methoxyethyl)-n3-methylpropane-1,3-diamine
• AKOS005289594
• EN300-766824

• MDL： MFCD10687368
• Inchi： 1S/C7H18N2O/c1-8-4-3-5-9-6-7-10-2/h8-9H,3-7H2,1-2H3
• InChI Key： SKCXLSWESJGFLU-UHFFFAOYSA-N
• SMILES： O(C)CCNCCCNC

Computed Properties

• Exact Mass: 146.142
• Monoisotopic Mass: 146.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.3A^2
• XLogP3: -0.4

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Boiling Point: 201.0±20.0 °C at 760 mmHg
• Flash Point: 298.8±28.7 °C
• PSA: 33.29000
• LogP: 0.61370

N1-(2-Methoxyethyl)-N3-methyl-1,3-propanediamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃